![molecular formula C17H27N3O B7640199 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide](/img/structure/B7640199.png)
3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide, also known as JNJ-31020028, is a novel and potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is widely expressed in sensory neurons and plays an important role in pain perception and inflammation. JNJ-31020028 has been shown to have potential therapeutic applications in pain management, inflammation, and other related disorders.
Mechanism of Action
3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide acts as a selective antagonist of the TRPV1 channel, which is involved in pain perception and inflammation. By blocking the TRPV1 channel, this compound reduces the influx of calcium ions into sensory neurons, which in turn reduces the release of neurotransmitters involved in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on pain and inflammation, this compound has been shown to reduce the release of histamine from mast cells, which is involved in allergic reactions. This compound has also been shown to reduce the activity of macrophages, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
One advantage of 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide is its selectivity for the TRPV1 channel, which reduces the risk of off-target effects. However, one limitation of this compound is its relatively short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several potential future directions for research on 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the investigation of the potential therapeutic applications of this compound in other disorders, such as itch, asthma, and gastrointestinal disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on pain and inflammation.
Synthesis Methods
The synthesis of 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide involves a multi-step process, starting with the reaction of 3,5-dimethylcyclohexanone with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reduced with sodium borohydride to yield the amine intermediate, which is subsequently reacted with 4-pyridinecarboxaldehyde to form the final product.
Scientific Research Applications
3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide has been extensively studied in preclinical models of pain and inflammation. In a rat model of neuropathic pain, this compound was found to significantly reduce pain behavior and improve motor function. In a mouse model of acute inflammation, this compound was shown to reduce paw edema and inflammatory cytokine production. These findings suggest that this compound may have potential therapeutic applications in pain management and inflammation.
properties
IUPAC Name |
3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O/c1-13-9-14(2)11-16(10-13)19-8-5-17(21)20-12-15-3-6-18-7-4-15/h3-4,6-7,13-14,16,19H,5,8-12H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYJAYWVYPDELHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(C1)NCCC(=O)NCC2=CC=NC=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.